![molecular formula C9H5ClO2S B096205 5-Chloro-benzo[b]thiophene-3-carboxylic acid CAS No. 16361-24-3](/img/structure/B96205.png)
5-Chloro-benzo[b]thiophene-3-carboxylic acid
Overview
Description
5-Chloro-benzo[b]thiophene-3-carboxylic acid is a chemical compound with the CAS Number: 16361-24-3 . It has a molecular weight of 213.66 . The IUPAC name for this compound is 5-chloro-1H-1lambda3-benzo[b]thiophene-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for 5-Chloro-benzo[b]thiophene-3-carboxylic acid is 1S/C9H6ClO2S/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4,13H,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure.It should be stored at a temperature between 28°C . The compound’s molecular weight is 213.66 .
Scientific Research Applications
Biologically Active Compounds
Thiophene-based analogs, such as 5-Chloro-benzo[b]thiophene-3-carboxylic acid, have been of interest to a growing number of scientists as potential classes of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry . For instance, they are used as corrosion inhibitors , which can help protect metal surfaces from rust and other types of corrosion.
Material Science
The use of benzo[b]thiophene derivatives extends to material science. They are particularly used in the development of luminescent materials and magnetic clusters.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . These semiconductors are used in various electronic devices, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) .
Pharmacological Properties
Molecules with the thiophene ring system exhibit many pharmacological properties . These include anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Synthesis of Novel Acetylene Monomer
3-Thiophenecarboxylic acid, a related compound, has been used in the preparation of a novel acetylene monomer . This monomer is required for the synthesis of poly(2-methylbut-2-enyl thiophene-3-carboxylate) and oxazolines and oxazoles .
Safety and Hazards
properties
IUPAC Name |
5-chloro-1-benzothiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClO2S/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTBIQTHYQWFIAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=CS2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60383225 |
Source
|
| Record name | 5-Chloro-benzo[b]thiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60383225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-benzo[b]thiophene-3-carboxylic acid | |
CAS RN |
16361-24-3 |
Source
|
| Record name | 5-Chloro-benzo[b]thiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60383225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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